4-Methyl-N-(2-((4-methylbenzoyl)(2-thienylmethyl)amino)ethyl)-N-(2-thienylmethyl)benzenecarboxamide

• IUPAC Name: 4-methyl-N-[2-[(4-methylbenzoyl)-(thiophen-2-ylmethyl)amino]ethyl]-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C28H28N2O2S2/c1-21-7-11-23(12-8-21)27(31)29(19-25-5-3-17-33-25)15-16-30(20-26-6-4-18-34-26)28(32)24-13-9-22(2)10-14-24/h3-14,17-18H,15-16,19-20H2,1-2H3
• InChI Key: QGSTWUIALBSYQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N(CCN(CC2=CC=CS2)C(=O)C3=CC=C(C=C3)C)CC4=CC=CS4
• Molecular Formula: C28H28N2O2S2
• Molecular Weight: 488.7 g/mol

Description

4-Methyl-N-(2-((4-methylbenzoyl)(2-thienylmethyl)amino)ethyl)-N-(2-thienylmethyl)benzenecarboxamide is a useful research compound. Its molecular formula is C28H28N2O2S2 and its molecular weight is 488.66. The purity is usually 95%.
BenchChem offers high-quality 4-Methyl-N-(2-((4-methylbenzoyl)(2-thienylmethyl)amino)ethyl)-N-(2-thienylmethyl)benzenecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methyl-N-(2-((4-methylbenzoyl)(2-thienylmethyl)amino)ethyl)-N-(2-thienylmethyl)benzenecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Water‐Soluble Poly(m‐benzamide)s and Thermosensitivity

Research on novel water-soluble poly(m-benzamide)s, which may share structural similarities with the queried compound, discusses the precision synthesis of these materials and their thermosensitive behavior in aqueous solutions. Such polymers exhibit lower critical solution temperatures (LCST) in water, indicating potential applications in drug delivery systems where temperature-sensitive release mechanisms are desired (Sugi et al., 2006).

Crystal Structure and Bioactive Molecule Synthesis

The crystal structure analysis of related compounds has been conducted to understand their molecular configuration better and how it contributes to the synthesis of various bioactive molecules. Such studies lay the groundwork for designing drugs with enhanced efficacy and reduced side effects (Wang, 2009).

Heterocyclic Synthesis from Thiophenylhydrazonoacetates

Another area of application involves the synthesis of heterocyclic compounds from thiophenylhydrazonoacetates, indicating the role of thiophene derivatives in creating complex molecules with potential pharmaceutical applications (Mohareb et al., 2004).

Microwave Assisted Synthesis of Novel Compounds

The microwave-assisted synthesis of novel pyrido[3,2-f][1,4]thiazepines showcases the innovative methodologies being employed to create compounds that may have therapeutic applications, demonstrating the importance of exploring new synthetic routes for complex molecules (Faty et al., 2011).

Cytotoxic Activity of Carboxamide Derivatives

Research into the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines indicates the potential of certain molecular frameworks in developing cancer therapeutics. Such studies highlight the importance of molecular modifications to enhance therapeutic activity (Deady et al., 2003).